2-Amino-6-methoxypyrimidine-4-carbonitrile

• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• IUPAC Name: 2-amino-6-methoxypyrimidine-4-carbonitrile
• InChI: InChI=1S/C6H6N4O/c1-11-5-2-4(3-7)9-6(8)10-5/h2H,1H3,(H2,8,9,10)
• InChI Key: BIKDRHAKJWOZLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)C#N)N

Description

2-Amino-6-methoxypyrimidine-4-carbonitrile is a useful research compound. Its molecular formula is C6H6N4O and its molecular weight is 150.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine (0.350 g, 2.19 mmol, 1 eq) in 10 ml anhydrous DMF was degassed with Ar for 5 min. Zn(CN)2 (0.155 g, 1.32 mmol, 0.6 eq) and Pd(PPh3)4 (0.253 g, 0.219 mmol, 10 mol %) were added and the mixture was heated to 95° C. After 23 h the reaction was cooled to room temperature and the mixture was diluted with Et2O and NH4OH (28%). After stirring for 1 h the layers were separated. The organic layer was washed with water (×3), brine (×1), and dried over Na2SO4. The inorganics were filtered off, and the solvent was removed in vacuo. Purification via flash chromatography yielded 0.214 g (1.43 mmol, 65% yield) of 2-amino-6-methoxypyrimidine-4-carbonitrile.